Cas no 2361705-88-4 (rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate)

Technical Introduction: rac-tert-Butyl N-(3R,4R)-4-[2-(N-methylprop-2-enamido)acetamido]oxan-3-ylcarbamate is a chiral intermediate of interest in synthetic organic and medicinal chemistry. Its stereochemically defined (3R,4R) oxane scaffold, coupled with the tert-butyl carbamate and N-methylacrylamide functionalities, makes it a versatile building block for the synthesis of complex molecules, particularly in peptidomimetics and small-molecule drug development. The presence of orthogonal protecting groups (Boc and N-methylacrylamide) allows selective derivatization, facilitating modular synthetic strategies. This compound’s structural features may enhance solubility and stability in downstream applications. Its well-defined stereochemistry ensures reproducibility in asymmetric synthesis, making it valuable for research in targeted therapeutic agents.
rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate structure
2361705-88-4 structure
Product Name:rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate
CAS No:2361705-88-4
MF:C16H27N3O5
MW:341.40268445015
CID:5414356
PubChem ID:145908527
Update Time:2025-11-06

rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl N-[(3R,4R)-4-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]oxan-3-yl]carbamate
    • EN300-26579206
    • Z2804771532
    • rac-tert-butyl N-[(3R,4R)-4-[2-(N-methylprop-2-enamido)acetamido]oxan-3-yl]carbamate
    • 2361705-88-4
    • rel-1,1-Dimethylethyl N-[(3R,4R)-tetrahydro-4-[[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]amino]-2H-pyran-3-yl]carbamate
    • rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate
    • Inchi: 1S/C16H27N3O5/c1-6-14(21)19(5)9-13(20)17-11-7-8-23-10-12(11)18-15(22)24-16(2,3)4/h6,11-12H,1,7-10H2,2-5H3,(H,17,20)(H,18,22)/t11-,12+/m1/s1
    • InChI Key: OBMDXBYMBNJAHW-NEPJUHHUSA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@@H]1[C@H](NC(CN(C)C(=O)C=C)=O)CCOC1

Computed Properties

  • Exact Mass: 341.19507097g/mol
  • Monoisotopic Mass: 341.19507097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 97Ų

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 588.3±50.0 °C(Predicted)
  • pka: 11.48±0.40(Predicted)

rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26579206-0.05g
rac-tert-butyl N-[(3R,4R)-4-[2-(N-methylprop-2-enamido)acetamido]oxan-3-yl]carbamate
2361705-88-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate

Comprehensive Overview of rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate (CAS No. 2361705-88-4)

The compound rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate (CAS No. 2361705-88-4) is a sophisticated chiral molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the tert-butyl carbamate and N-methylprop-2-enamido moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in targeting enzyme inhibitors and receptor modulators, which are critical in the development of novel therapeutics for diseases such as cancer and neurodegenerative disorders.

In recent years, the demand for chiral building blocks like rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate has surged due to their role in asymmetric synthesis. The compound's stereochemical purity and functional group compatibility make it a preferred choice for pharmaceutical researchers. With the rise of personalized medicine and targeted drug delivery, this molecule's relevance continues to grow, as it enables the creation of more efficacious and safer drugs with fewer side effects.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate?" The synthesis typically involves multi-step organic reactions, including amide coupling, carbamate formation, and chiral resolution. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and correct stereochemistry. These methods align with the industry's shift toward green chemistry and sustainable synthesis, which minimize environmental impact while maintaining efficiency.

The compound's CAS No. 2361705-88-4 is often associated with inquiries about its physicochemical properties, such as solubility, melting point, and stability. These properties are crucial for formulation scientists working on drug delivery systems. For instance, its moderate solubility in organic solvents like DMSO and methanol makes it suitable for preclinical studies. Additionally, its stability under various pH conditions is a topic of interest for researchers exploring oral bioavailability and prodrug design.

Another trending topic related to this compound is its potential role in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in drug discovery. PROTACs leverage small molecules like rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate to degrade disease-causing proteins selectively. This approach has gained traction due to its ability to target "undruggable" proteins, addressing a significant challenge in modern therapeutics. As a result, the compound is increasingly featured in discussions about next-generation pharmaceuticals and precision medicine.

In conclusion, rac-tert-butyl N-(3R,4R)-4-2-(N-methylprop-2-enamido)acetamidooxan-3-ylcarbamate (CAS No. 2361705-88-4) represents a versatile and highly valuable compound in contemporary chemical and pharmaceutical research. Its applications span from asymmetric synthesis to innovative therapeutic strategies, making it a focal point for scientists and industry professionals alike. As research progresses, this molecule is poised to play an even more significant role in advancing drug development and biomedical innovation.

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